Cas no 851131-77-6 (2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 851131-77-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6020861
• PubChem ID: 4184689
• Update Time: 2025-05-21

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• Acetamide, 2-[[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(3-methoxyphenyl)-
• 2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-{[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• 2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide
• EU-0091233
• AKOS002052361
• 851131-77-6
• F0599-0153

• Inchi： 1S/C20H21N3O2S/c1-14-6-4-9-18(15(14)2)23-11-10-21-20(23)26-13-19(24)22-16-7-5-8-17(12-16)25-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： LMQWBALHSFWHKC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(C2=CC=CC(C)=C2C)C=CN=1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 12.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 851131-77-6)

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide, with the CAS number 851131-77-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining an imidazole ring with a thioether linkage and an acetamide moiety. Such structural diversity makes it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's imidazole-thioether core is notable for its potential bioactivity, often associated with antimicrobial and anti-inflammatory properties. Researchers have explored its derivatives for targeting enzymes like cyclooxygenase-2 (COX-2), a hot topic in pain management and inflammation studies. With the growing demand for non-opioid analgesics, this compound's mechanism of action aligns with current trends in precision medicine and personalized therapeutics.

In agrochemical applications, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide has been investigated for its potential role in plant protection. Its structural motifs resemble those of commercially available fungicides and herbicides, making it a subject of interest in sustainable agriculture. The methoxyphenyl group, in particular, may enhance its bioavailability and environmental stability, addressing concerns about pesticide resistance—a frequently searched topic in modern farming.

Synthetic routes to this compound often involve multistep organic reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in green chemistry forums, as researchers seek to minimize waste and improve atom economy. The compound's CAS No. 851131-77-6 is frequently queried in chemical databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a molecular modeling perspective, the compound's 3D conformation and electronic properties have been studied using computational chemistry tools. Such analyses are critical for understanding its interactions with biological targets, a topic trending in AI-driven drug design. The integration of machine learning in compound optimization further highlights its potential in high-throughput screening pipelines.

Regulatory and safety profiles of 851131-77-6 are also under scrutiny, especially in compliance with REACH and FDA guidelines. As consumers and industries prioritize eco-friendly chemicals, this compound's biodegradability and toxicity data are frequently searched keywords in regulatory science platforms.

In summary, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents a versatile scaffold with cross-disciplinary applications. Its intersection with drug development, agricultural innovation, and computational chemistry ensures its continued relevance in scientific discourse and industrial R&D.